Cas no 1402152-66-2 (1-amino(pyrimidin-5-yl)methylcyclobutan-1-ol)

• Product Name: 1-amino(pyrimidin-5-yl)methylcyclobutan-1-ol
• CAS No: 1402152-66-2
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 6089002
• PubChem ID: 130055451
• Update Time: 2025-09-19

1-amino(pyrimidin-5-yl)methylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino(pyrimidin-5-yl)methylcyclobutan-1-ol
• 1-[amino(pyrimidin-5-yl)methyl]cyclobutan-1-ol
• 1402152-66-2
• EN300-1638359

• Inchi： 1S/C9H13N3O/c10-8(9(13)2-1-3-9)7-4-11-6-12-5-7/h4-6,8,13H,1-3,10H2
• InChI Key： MZRQIKZSFPSYQA-UHFFFAOYSA-N
• SMILES： OC1(C(C2=CN=CN=C2)N)CCC1

Computed Properties

• Exact Mass: 179.105862047g/mol
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 72Ų

Additional information on 1-amino(pyrimidin-5-yl)methylcyclobutan-1-ol

Introduction to 1-Amino(Pyrimidin-5-Yl)Methylcyclobutan-1-Ol (CAS No. 1402152-66-2)

The compound 1-amino(pyrimidin-5-yl)methylcyclobutan-1-ol, identified by the CAS number 1402152-66-2, is a structurally unique organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention due to its versatile chemical properties and its role in cutting-edge research across multiple disciplines. In this article, we will delve into the structural characteristics, synthesis methods, and the latest advancements in its applications.

Chemical Structure and Properties

The molecular structure of 1-amino(pyrimidin-5-yl)methylcyclobutan-1-ol is characterized by a cyclobutane ring fused with a pyrimidine moiety and an amino group. The presence of the pyrimidine ring introduces aromaticity, while the cyclobutane ring adds strain and reactivity to the molecule. This combination makes the compound highly reactive under specific conditions, making it a valuable substrate for various organic reactions.

Synthesis Methods

The synthesis of 1-amino(pyrimidin-5-yl)methylcyclobutan-1-ol involves a multi-step process that typically begins with the preparation of the pyrimidine derivative. Recent studies have explored innovative methods to optimize the synthesis pathway, including the use of microwave-assisted synthesis and catalytic techniques. These advancements have significantly improved yield and purity, making large-scale production more feasible.

Applications in Drug Development

One of the most promising applications of 1-amino(pyrimidin-5-y l)methylcyclobutan - 1 - ol lies in the field of drug discovery. The compound has shown potential as a lead molecule in the development of anti-cancer agents due to its ability to inhibit key enzymes involved in cell proliferation. Recent research has highlighted its efficacy in targeting specific oncogenic pathways, making it a candidate for further preclinical studies.

Role in Biomedical Research

In biomedical research, 1-amino(pyrimidin -5 - yl) methylcyclobutan - 1 - ol has been utilized as a tool compound to study cellular signaling pathways. Its ability to modulate protein interactions has made it invaluable in understanding complex biological processes. Researchers have also explored its potential as a diagnostic agent due to its fluorescence properties under certain conditions.

Environmental and Industrial Applications

Beyond its biomedical applications, this compound has found utility in environmental chemistry as a catalyst for degrading persistent organic pollutants (POPs). Recent studies have demonstrated its effectiveness in breaking down harmful chemicals in contaminated water systems, offering a sustainable solution for environmental remediation.

Future Prospects

The future of 1-amino(pyrimidin -5 - yl) methylcyclobutan - 1 - ol looks promising as researchers continue to unlock its full potential. Collaborative efforts between academia and industry are expected to drive further innovation, particularly in areas such as green chemistry and personalized medicine. As our understanding of this compound deepens, it is likely to play an increasingly important role in addressing global health and environmental challenges.